
Proper Disposal of Methoxpropamine: A Guide
for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Methoxpropamine

CAS No.: 2504100-71-2

Cat. No.: B16369217

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is paramount to ensuring laboratory safety and environmental protection. This

document provides a comprehensive, step-by-step guide for the safe and compliant disposal of

methoxpropamine (MXPr), a novel psychoactive substance of the arylcyclohexylamine class.

[1] While the available Safety Data Sheet (SDS) for methoxpropamine hydrochloride states

that the substance is not classified as hazardous according to the Globally Harmonized System

(GHS), it is imperative to treat all research chemicals, particularly those with limited

toxicological data, as potentially hazardous waste.[2]

Chemical and Physical Properties of
Methoxpropamine
A clear understanding of a substance's properties is the first step toward safe handling and

disposal. The following table summarizes the known chemical and physical data for

methoxpropamine.
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Property Value

IUPAC Name
2-(3-methoxyphenyl)-2-

(propylamino)cyclohexanone[3]

Synonyms MXPr, 2-Oxo-3'-methoxy-PCPr[3]

CAS Number 2504100-71-2[3]

Molecular Formula C16H23NO2[3]

Molar Mass 261.365 g·mol−1[3]

Appearance Crystalline solid[4]

Solubility
DMF: 20 mg/ml, DMSO: 10 mg/ml, Ethanol: 20

mg/ml, PBS (pH 7.2): 2 mg/ml[4]

Experimental Protocols: Step-by-Step Disposal
Procedure
The following protocol outlines the recommended procedure for the disposal of

methoxpropamine in a laboratory setting. This procedure is based on general best practices

for hazardous waste disposal in research institutions.[5][6][7]

1. Personal Protective Equipment (PPE): Before handling methoxpropamine, ensure you are

wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

2. Waste Segregation and Collection:

Solid Waste:

Collect unadulterated solid methoxpropamine waste in a dedicated, properly labeled

hazardous waste container.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Methoxpropamine
https://en.wikipedia.org/wiki/Methoxpropamine
https://en.wikipedia.org/wiki/Methoxpropamine
https://en.wikipedia.org/wiki/Methoxpropamine
https://en.wikipedia.org/wiki/Methoxpropamine
https://www.caymanchem.com/product/30248/methoxpropamine-(hydrochloride)
https://www.caymanchem.com/product/30248/methoxpropamine-(hydrochloride)
https://www.benchchem.com/product/b16369217/docs?utm_src=pdf-body#proper-disposal-of-methoxpropamine-a-guide-for-laboratory-professionals
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.hazardouswastedisposal.com/hazardous-waste-disposal-for-research-institutions
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b16369217/docs?utm_src=pdf-body#proper-disposal-of-methoxpropamine-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b16369217/docs?utm_src=pdf-body#proper-disposal-of-methoxpropamine-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16369217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The container must be made of a material compatible with the chemical, be in good

condition, and have a secure, tight-fitting lid.[5]

For chemically contaminated solid waste, such as used weighing boats or contaminated

paper towels, line a designated container with a clear plastic bag.

Liquid Waste:

Solutions containing methoxpropamine should be collected in a separate, labeled

hazardous waste container for liquid chemical waste.

Do not mix methoxpropamine waste with other incompatible waste streams.[5] For

example, separate halogenated and non-halogenated solvent waste.

Empty Containers:

Thoroughly empty all contents from the original methoxpropamine container.

The first rinse of the container with a suitable solvent must be collected and disposed of as

hazardous waste.[5]

After rinsing, deface or remove all labels from the container before disposing of it as

regular laboratory glass or plastic waste.[5]

3. Labeling of Hazardous Waste:

All hazardous waste containers must be clearly labeled with a hazardous waste tag as soon

as waste is added.

The label must include:

The full chemical name: "Methoxpropamine" (avoiding abbreviations).

The concentration and quantity of the waste.

The date the waste was first added to the container.
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The associated hazards (e.g., "Caution: Research Chemical, Handle as Hazardous

Waste").

4. Storage of Hazardous Waste:

Store hazardous waste containers in a designated, well-ventilated satellite accumulation

area within the laboratory.

Keep containers closed at all times, except when adding waste.[5]

Ensure secondary containment is used for all liquid hazardous waste to prevent spills.[5]

5. Arranging for Disposal:

Once the hazardous waste container is full or has been in storage for a designated period

(typically not exceeding six months), arrange for its collection by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.[7]

Follow your institution's specific procedures for requesting a waste pickup.

Important Considerations:

Never dispose of methoxpropamine down the drain or in the regular trash.[5][8]

Do not evaporate methoxpropamine as a method of disposal.[8]

In the event of a spill, treat all cleanup materials as hazardous waste.[8]

Logical Workflow for Methoxpropamine Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of methoxpropamine waste in a laboratory setting.
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Caption: Workflow for the proper disposal of methoxpropamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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